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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377 Get Quote

Application Notes and Protocols: Butyl
Glycolate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl glycolate (Butyl hydroxyacetate) is an organic compound with the chemical formula

C6H12O3. It is the butyl ester of glycolic acid and presents as a colorless liquid with a mild,

ester-like odor.[1] Its utility in a laboratory setting is primarily as a solvent, particularly in

formulations for coatings, inks, and as a chemical intermediate in organic synthesis.[2][3][4]

This document provides detailed procedures for the safe handling, storage, and potential

laboratory applications of butyl glycolate.

Physical and Chemical Properties
Proper handling and storage procedures are predicated on a thorough understanding of the

physical and chemical properties of a substance. The key properties of butyl glycolate are

summarized in the table below.
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Property Value Reference

Molecular Formula C6H12O3

Molecular Weight 132.16 g/mol

CAS Number 7397-62-8

EC Number 230-991-7 [5]

Appearance
Colorless liquid with a pleasant

ester-like odor

Boiling Point 187-190 °C

Density 1.01 g/cm³ at 20 °C [5]

Flash Point 74 °C

Water Solubility 46 g/L at 20 °C [5]

Vapor Pressure 1.3 hPa at 20 °C [5]

logP (Octanol/Water Partition

Coefficient)
0.38 [5]

Health and Safety Information
Butyl glycolate is classified as a substance that can cause serious eye damage and is

suspected of damaging fertility or the unborn child.[5][6] Adherence to strict safety protocols is

mandatory.

Hazard Identification:

GHS Pictograms: Danger

Hazard Statements:

H318: Causes serious eye damage.

H361fd: Suspected of damaging fertility. Suspected of damaging the unborn child.
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Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P308+P313: IF exposed or concerned: Get medical advice/attention.

Toxicological Data:

Endpoint Value Species

LD50 Oral 4,595 mg/kg Rat

Laboratory Handling and Storage Workflow
The following diagram outlines the recommended workflow for the safe handling and storage of

butyl glycolate in a laboratory setting.
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Receiving and Storage

Handling and Use

Emergency Procedures

Waste Disposal

Receive Butyl Glycolate

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

No Damage

Segregate from Strong Oxidizers

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Ensure Container is Clearly Labeled Use in a Fume Hood or
Well-Ventilated Area

Transfer Using Appropriate Equipment

Use in Experimental Protocol

Wash Hands Thoroughly After HandlingCollect Waste Butyl Glycolate
and Contaminated Materials

Return to Storage

Small Spill

Collect and Place in
Waste Container

Contain and Absorb with
Inert Material

Large Spill

Contact Emergency Services

Evacuate Area

Fire

Do NOT use Water Jet

Use Dry Chemical, CO2,
or Alcohol-Resistant Foam

Personal Exposure

Seek Medical Attention

Follow First Aid Measures

Dispose of as Hazardous Waste
in Accordance with Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of Butyl Glycolate.
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Experimental Protocols
The following sections detail protocols for the handling, storage, and a representative synthesis

of butyl glycolate.

General Handling and Storage Protocol
5.1.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber, nitrile rubber).

Skin Protection: A lab coat or other protective clothing should be worn.

5.1.2 Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An eyewash station and safety shower must be readily accessible.

5.1.3 Storage

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[7][8]

Keep containers tightly closed.

Store separately from strong oxidizing agents, acids, and strong bases.[9]

Aluminum and galvanized containers are not recommended for storage.[10]

5.1.4 Spill and Emergency Procedures

Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal. Ventilate the area.

Large Spills: Evacuate the area immediately and contact emergency services.
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Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish. Do not use a

direct water jet as it may spread the fire.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Protocol for Synthesis of Butyl Glycolate via
Esterification
This protocol is a representative method for the synthesis of butyl glycolate.

5.2.1 Materials and Equipment

Glycolic acid

n-Butanol

Solid acid catalyst (e.g., Amberlyst 15)

Round-bottom flask

Reflux condenser with a Dean-Stark trap

Heating mantle

Magnetic stirrer and stir bar
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Distillation apparatus

Vacuum source

5.2.2 Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine glycolic

acid (1 mole equivalent) and n-butanol (3.5-4.5 mole equivalents). Add the solid acid catalyst

(e.g., 16 g for a 1-mole scale reaction).[5]

Esterification: Assemble a reflux condenser with a Dean-Stark trap atop the reaction flask.

Heat the mixture to reflux (approximately 138°C) with vigorous stirring.[5] Water will be

collected in the Dean-Stark trap as the reaction proceeds.

Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots

periodically (e.g., every 30 minutes) and determining the acid value by titration. The reaction

is considered complete when the acid value no longer changes.[5]

Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the

catalyst by filtration.

Purification: Transfer the filtrate to a distillation apparatus. Remove the excess n-butanol by

distillation at atmospheric pressure. The desired product, butyl glycolate, can then be

purified by vacuum distillation.[5]

5.2.3 Analytical Characterization

The purity of the synthesized butyl glycolate can be assessed using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS).[11]

Waste Disposal
All waste materials containing butyl glycolate, including contaminated absorbents and

disposable PPE, must be collected in properly labeled, sealed containers. Disposal should be

carried out as hazardous waste in accordance with all applicable local, state, and federal

regulations. Do not allow the material to enter drains or waterways.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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